4-(4-Nitrophenoxy)piperidine
Cat. No. B064539
Key on ui cas rn:
162402-39-3
M. Wt: 222.24 g/mol
InChI Key: JAHDECSRUJTQCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09108939B2
Procedure details
Tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate (3.10 mmol, 1 g) was dissolved in dichloromethane (10 mL). Trifluoroacetic acid (3 mL) was added and the reaction was stirred at room temperature for 30 minutes. The reaction mixture was concentrated under vacuum and purified by SCX chromatography to afford the title compound (600 mg). MS (ESI) m/z 223.3 [M+H]+
Quantity
1 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:23]=[CH:22][C:7]([O:8][CH:9]2[CH2:14][CH2:13][N:12](C(OC(C)(C)C)=O)[CH2:11][CH2:10]2)=[CH:6][CH:5]=1)([O-:3])=[O:2].FC(F)(F)C(O)=O>ClCCl>[N+:1]([C:4]1[CH:23]=[CH:22][C:7]([O:8][CH:9]2[CH2:10][CH2:11][NH:12][CH2:13][CH2:14]2)=[CH:6][CH:5]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(OC2CCN(CC2)C(=O)OC(C)(C)C)C=C1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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purified by SCX chromatography
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(OC2CCNCC2)C=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 600 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 87.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
